Cas no 1784644-32-1 (3-(3-Bromo-5-methylthiophen-2-yl)morpholine)

• Product Name: 3-(3-Bromo-5-methylthiophen-2-yl)morpholine
• CAS No: 1784644-32-1
• MF: C₉H₁₂BrNOS
• MW: 262.166680335999
• CID: 6474907
• PubChem ID: 84807045
• Update Time: 2025-10-29

3-(3-Bromo-5-methylthiophen-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 1784644-32-1
• EN300-1916909
• 3-(3-bromo-5-methylthiophen-2-yl)morpholine
• 3-(3-Bromo-5-methylthiophen-2-yl)morpholine

• Inchi： 1S/C9H12BrNOS/c1-6-4-7(10)9(13-6)8-5-12-3-2-11-8/h4,8,11H,2-3,5H2,1H3
• InChI Key： SNQNMTRTYXLIPJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1COCCN1

Computed Properties

• Exact Mass: 260.98230g/mol
• Monoisotopic Mass: 260.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(3-Bromo-5-methylthiophen-2-yl)morpholine

3-(3-Bromo-5-methylthiophen-2-yl)morpholine: A Comprehensive Overview

3-(3-Bromo-5-methylthiophen-2-yl)morpholine (CAS No. 1784644-32-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of 3-(3-Bromo-5-methylthiophen-2-yl)morpholine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

Chemical Properties and Structure

3-(3-Bromo-5-methylthiophen-2-yl)morpholine is a morpholine derivative with a brominated thiophene moiety. The molecular formula of this compound is C₁₀H₁₂BrNO₂S, and its molecular weight is approximately 286.17 g/mol. The presence of the bromine atom and the thiophene ring imparts unique chemical properties to this molecule, making it an attractive candidate for various chemical and biological studies.

The morpholine ring in 3-(3-Bromo-5-methylthiophen-2-yl)morpholine provides flexibility and polarity, which are crucial for its interactions with biological targets. The bromine atom, on the other hand, can serve as a handle for further functionalization, allowing for the synthesis of a wide range of derivatives with diverse biological activities.

Synthesis Methods

The synthesis of 3-(3-Bromo-5-methylthiophen-2-yl)morpholine has been reported using various methodologies. One common approach involves the reaction of 3-bromo-5-methylthiophene with morpholine under appropriate conditions. This reaction can be catalyzed by palladium-based catalysts or other transition metals to achieve high yields and selectivity.

A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method for 3-(3-Bromo-5-methylthiophen-2-yl)morpholine. The method involves the sequential addition of morpholine to a solution of 3-bromo-5-methylthiophene in the presence of a palladium catalyst and a base. This approach not only simplifies the synthetic route but also reduces the number of purification steps required, making it more suitable for large-scale production.

Biological Activities and Applications

3-(3-Bromo-5-methylthiophen-2-yl)morpholine has shown promising biological activities in various assays. One of its notable properties is its ability to modulate specific enzymes and receptors involved in cellular signaling pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry investigated the potential of 3-(3-Bromo-5-methylthiophen-2-yl)morpholine as an inhibitor of protein kinase B (Akt). The results demonstrated that this compound effectively inhibited Akt phosphorylation in cancer cell lines, leading to reduced cell proliferation and increased apoptosis. These findings suggest that 3-(3-Bromo-5-methylthiophen-2-yl)morpholine could be further developed as a lead compound for anti-cancer drugs.

Beyond its anti-cancer properties, 3-(3-Bromo-5-methylthiophen-2-yl)morpholine has also shown potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound could inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in macrophages. This anti-inflammatory activity makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Trials and Future Prospects

The promising preclinical results of 3-(3-Bromo-5-methylthiophen-2-yl)morpholine have led to increased interest in its clinical evaluation. Several pharmaceutical companies are currently conducting phase I clinical trials to assess the safety and efficacy of this compound in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In addition to cancer and inflammatory diseases, there is growing interest in exploring the potential applications of 3-(3-Bromo-5-methylthiophen-2-yl)morpholine in other therapeutic areas such as neurodegenerative disorders and metabolic diseases. Ongoing research aims to elucidate the mechanism of action and optimize the pharmacological properties of this compound to enhance its therapeutic potential.

Conclusion

3-(3-Bromo-5-methylthiophen-2-yl)morpholine, with its unique chemical structure and diverse biological activities, represents a promising candidate for the development of novel therapeutic agents. The ongoing research into this compound continues to uncover new insights into its mechanisms of action and potential applications. As more data from clinical trials become available, it is likely that 3-(3-Bromo-5-methylthiophen-2-y l)morpholine strong > will play an increasingly important role in advancing medical treatments for various diseases. p >